Cas no 1806458-62-7 (Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate)

• Product Name: Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate
• CAS No: 1806458-62-7
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 5008539
• Update Time: 2025-05-25

Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate

• Inchi： 1S/C13H15ClO3/c1-9-3-4-10(6-12(15)8-14)5-11(9)7-13(16)17-2/h3-5H,6-8H2,1-2H3
• InChI Key： GAJSNNRXRUFIRU-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C)=C(CC(=O)OC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate

Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate: A Comprehensive Overview

Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate, also known by its CAS registry number CAS No. 1806458-62-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate consists of a phenyl ring substituted with a methyl group at the 2-position and an acetyloxy group at the 5-position. The acetyloxy group is further connected to a propionyl chain that contains a chlorine atom at the terminal position and a ketone group at the second carbon. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable molecule for various chemical transformations.

Recent studies have highlighted the potential of Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate in drug discovery processes. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The presence of the ketone group in the side chain allows for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In terms of synthesis, several methods have been reported for the preparation of Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate. One common approach involves the Friedel-Crafts acylation reaction, where an acetylating agent reacts with an aromatic ring under acidic conditions. The introduction of substituents on the aromatic ring can be achieved through directed metallation or other substitution reactions, depending on the desired regiochemistry.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 304 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various organic reactions. Its melting point is around 110°C, which is consistent with its crystalline nature and aromatic framework.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, primarily through hydrolysis and microbial action. However, further research is required to fully understand its environmental impact and potential risks.

In conclusion, Methyl 5-(3-chloro-2-oxopropyl)-2-methylphenylacetate is a versatile compound with promising applications in organic synthesis and drug development. Its unique structure and reactivity make it a valuable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.